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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617

Solubility Profile of Disperse Brown 4: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Brown 4 (C.I. 11152:1), an azo dye. The information compiled herein is intended to
support research and development activities by providing key data on its solubility in various
solvents and detailing standardized methodologies for solubility determination.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b078617?utm_src=pdf-interest
https://www.benchchem.com/product/b078617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Common Name Disperse Brown 4

C.l. Name C.l. Disperse Brown 4, 11152:1
CAS Number 12223-16-4

Molecular Formula C16H15BrCIl2N4Oa4

Molecular Weight 478.12 g/mol

2-[4-[(2-bromo-6-chloro-4-
IUPAC Name nitrophenyl)diazenyl]-3-chloro-N-(2-
hydroxyethyl)anilino]ethanol

Chemical Class Single Azo Dye

Quantitative Solubility Data

Quantitative solubility data for Disperse Brown 4 is limited in publicly available literature.
However, a screening assessment for a closely related substance, Disperse Brown 1:1,
provides valuable read-across data from analogue disperse azo dyes. Due to the hydrophobic
nature of disperse dyes, they generally exhibit low solubility in water and higher solubility in
organic solvents.

Table 1: Solubility of Disperse Brown 4 Analogues in Various Solvents
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. Temperature
Solvent Solubility °C) Method Source
Substantially -
Water ] Not Specified Read-across ETAD 1995[1]
insoluble
0.0052 mg/L (for
analogue ] Baughman and
Water ) 25 Experimental )
Disperse Blue Perenich 1988[1]
79:1)
0.07 mg/L (for
analogue N ]
Water ) Not Specified Experimental Brown 1992[1]
Disperse Orange
30)
Anliker and
n-Octanol 81 - 2100 mg/L 20 Read-across

Moser 1987[1]

Note: The provided data is based on structural analogues and should be used as an
estimation. Experimental determination for Disperse Brown 4 is recommended for precise
applications.

Experimental Protocols for Solubility Determination

A standardized and detailed experimental protocol for determining the solubility of disperse
dyes like Disperse Brown 4 is crucial for obtaining reproducible results. The following
methodology is a composite based on established standards such as ISO 7579 and general
laboratory practices for chemical solubility testing.

Principle

The solubility of Disperse Brown 4 in a specific organic solvent at a given temperature is
determined by preparing a saturated solution, separating the undissolved solid, and quantifying
the amount of dissolved solute in the clear supernatant. Gravimetric and photometric methods
are commonly employed for quantification.

Apparatus
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e Analytical balance (£ 0.1 mg)

o Constant temperature bath or shaker incubator
o Volumetric flasks and pipettes (Grade A)

o Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)

o Spectrophotometer (for photometric method)

e Oven (for gravimetric method)

o Glass vials with screw caps

Reagents and Materials

o Disperse Brown 4 (high purity)
o Selected organic solvents (analytical grade)

 Filter paper or membrane filters

Procedure

e Preparation of a Saturated Solution:

[¢]

Accurately weigh an excess amount of Disperse Brown 4 and transfer it to a glass vial.

Add a known volume of the selected solvent to the vial.

[e]

o

Seal the vial tightly to prevent solvent evaporation.

o

Place the vial in a constant temperature bath or shaker and agitate for a predetermined
period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solute:
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o After the equilibration period, allow the vial to stand in the constant temperature bath for a
short period to allow the excess solid to settle.

o To obtain a clear supernatant, centrifuge the solution at a controlled temperature.

o Carefully withdraw an aliquot of the clear supernatant using a pre-warmed or pre-cooled
pipette (to the temperature of the experiment) to avoid precipitation. For highly volatile
solvents, filtration using a syringe filter is recommended.

e Quantification of Dissolved Solute:
o Gravimetric Method:

= Accurately transfer a known volume of the clear supernatant to a pre-weighed, dry
evaporating dish.

» Evaporate the solvent in a fume hood or under a gentle stream of inert gas.
» Dry the residue in an oven at a suitable temperature until a constant weight is achieved.
» Calculate the mass of the dissolved dye.

o Photometric Method:

Prepare a series of standard solutions of Disperse Brown 4 of known concentrations in
the same solvent.

= Measure the absorbance of the standard solutions at the wavelength of maximum
absorption (Amax) to construct a calibration curve.

» Dilute the clear supernatant with a known volume of the solvent to bring the absorbance
within the linear range of the calibration curve.

» Measure the absorbance of the diluted supernatant and determine its concentration
from the calibration curve.

» Calculation of Solubility:
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o Gravimetric Method: Solubility (g/L) = (Mass of residue (g) / Volume of aliquot (L))

o Photometric Method: Solubility (g/L) = (Concentration from calibration curve (g/L) * Dilution
factor)

Experimental Workflow
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1. Preparation of Saturated Solution

Weigh excess Disperse Brown 4

;

Add known volume of solvent

:

Equilibrate at constant temperature with agitation

2. Separation

Settle and Centrifuge

:

Withdraw clear supernatant

]
]
I 3. Quantification \
Gravimetr‘c Method Photometric MethoB\
Evaporate solvent from known volume Prepare calibration curve Dilute supernatant
Dry residue to constant weight Measure absorbance
Calculate mass of dissolved dye Determine concentration

\kCalculatio‘r/

Calculate Solubility (g/L)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Disperse Brown 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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